Cas no 2228090-59-1 (2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxypropanoic acid
• CAS No: 2228090-59-1
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6008334
• PubChem ID: 165651307
• Update Time: 2025-06-08

2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxypropanoic acid
• EN300-1739065
• 2228090-59-1

• Inchi： 1S/C12H15NO3/c13-10(12(15)16)11(14)9-5-7-3-1-2-4-8(7)6-9/h1-4,9-11,14H,5-6,13H2,(H,15,16)
• InChI Key： BWXHNMPBEPLZAB-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)N)C1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxypropanoic acid

Introduction to 2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxypropanoic acid (CAS No. 2228090-59-1)

2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxypropanoic acid, identified by its CAS number 2228090-59-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of an amino acid-like moiety combined with a fused heterocyclic system, making it a promising candidate for further exploration in drug discovery and molecular medicine.

The molecular structure of 2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxypropanoic acid incorporates several key functional groups, including an amino group, a hydroxyl group, and a substituted indene ring. The indene moiety, specifically 2,3-dihydro-1H-inden-2-yl, contributes to the compound's unique electronic and steric properties, which may influence its biological activity and interactions with biological targets. This structural feature has been increasingly studied in the context of developing novel therapeutic agents due to its potential to modulate enzyme activity and receptor binding.

In recent years, there has been growing interest in the synthesis and characterization of derivatives of indene-based amino acids due to their reported bioactivity. For instance, studies have shown that compounds containing the indene scaffold can exhibit inhibitory effects on various enzymes and pathways implicated in inflammatory diseases and cancer. The presence of both an amino group and a hydroxyl group in 2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxypropanoic acid suggests that it may serve as a versatile building block for designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential as a precursor for the development of novel drug candidates. The combination of the amino acid-like structure with the indene ring provides a rich scaffold for chemical modification, allowing researchers to fine-tune its biological activity. This flexibility has been exploited in several synthetic strategies aimed at creating molecules with improved solubility, metabolic stability, and target specificity.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxypropanoic acid interacts with biological targets. Molecular docking studies have revealed that this compound can bind to various protein receptors with high affinity, suggesting its potential as an inhibitor or modulator of these targets. Such findings are particularly exciting given the increasing reliance on structure-based drug design approaches in modern pharmaceutical research.

The synthesis of 2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxypropanoic acid presents both challenges and opportunities for synthetic chemists. The need to construct the indene ring while maintaining the integrity of the amino and hydroxyl functional groups requires careful planning and execution. However, recent developments in catalytic methods have made it possible to achieve these transformations with greater efficiency and selectivity. These advancements are not only improving the yield of target compounds but also reducing the environmental impact of synthetic processes.

In addition to its pharmaceutical applications, CAS No. 2228090-59-1 has shown promise in material science and industrial chemistry. The unique structural features of this compound make it a valuable intermediate for synthesizing polymers and specialty chemicals with tailored properties. For example, derivatives of indene-based amino acids have been explored as monomers for high-performance polymers that exhibit enhanced thermal stability and mechanical strength.

The growing body of research on 2-amino-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxypropanoic acid underscores its significance as a versatile chemical entity. As our understanding of its properties continues to expand, so too does its potential for innovation across multiple scientific disciplines. Whether used as a starting material for drug discovery or as a component in advanced materials, this compound represents a cornerstone of modern chemical research.

The future directions for research on this compound are numerous and exciting. Further exploration into its bioactivity will likely uncover new therapeutic applications, while advances in synthetic chemistry will continue to refine methods for producing high-quality samples. Additionally, interdisciplinary collaborations between chemists, biologists, and materials scientists will be essential in fully realizing the potential of CAS No. 2228090-59-1.